Cas no 693766-91-5 (5-Nitrothiophen-3-amine)

• Product Name: 5-Nitrothiophen-3-amine
• CAS No: 693766-91-5
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• MDL: MFCD27997691
• CID: 5684177
• PubChem ID: 23464324
• Update Time: 2025-11-06

5-Nitrothiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-25683489
• 5-nitrothiophen-3-amine
• SCHEMBL11320926
• 693766-91-5
• 3-Thiophenamine, 5-nitro-
• 5-Nitrothiophen-3-amine

• MDL： MFCD27997691
• Inchi： 1S/C4H4N2O2S/c5-3-1-4(6(7)8)9-2-3/h1-2H,5H2
• InChI Key： QUICPOIQCAJAJL-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 143.99934855g/mol
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• Boiling Point: 366.9±22.0 °C(Predicted)
• pka: 2.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes